Cas no 2694734-66-0 (2-(4,4-Dimethylcyclohexyl)propan-1-amine hydrochloride)
2-(4,4-Dimethylcyclohexyl)propan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Cyclohexaneethanamine, β,4,4-trimethyl-, hydrochloride (1:1)
- 2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride
- EN300-32795615
- Z5197867332
- 2694734-66-0
- 2-(4,4-Dimethylcyclohexyl)propan-1-amine hydrochloride
-
- MDL: MFCD34474757
- Inchi: 1S/C11H23N.ClH/c1-9(8-12)10-4-6-11(2,3)7-5-10;/h9-10H,4-8,12H2,1-3H3;1H
- InChI Key: RIYMUFRKQUEHLI-UHFFFAOYSA-N
- SMILES: Cl.NCC(C)C1CCC(C)(C)CC1
Computed Properties
- Exact Mass: 205.1597275g/mol
- Monoisotopic Mass: 205.1597275g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 130
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
2-(4,4-Dimethylcyclohexyl)propan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-32795615-0.05g |
2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride |
2694734-66-0 | 95.0% | 0.05g |
$312.0 | 2025-03-18 | |
| Enamine | EN300-32795615-0.1g |
2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride |
2694734-66-0 | 95.0% | 0.1g |
$466.0 | 2025-03-18 | |
| Enamine | EN300-32795615-0.25g |
2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride |
2694734-66-0 | 95.0% | 0.25g |
$666.0 | 2025-03-18 | |
| Enamine | EN300-32795615-0.5g |
2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride |
2694734-66-0 | 95.0% | 0.5g |
$1046.0 | 2025-03-18 | |
| Enamine | EN300-32795615-1.0g |
2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride |
2694734-66-0 | 95.0% | 1.0g |
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| Enamine | EN300-32795615-2.5g |
2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride |
2694734-66-0 | 95.0% | 2.5g |
$2631.0 | 2025-03-18 | |
| Enamine | EN300-32795615-5.0g |
2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride |
2694734-66-0 | 95.0% | 5.0g |
$3894.0 | 2025-03-18 | |
| Enamine | EN300-32795615-10.0g |
2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride |
2694734-66-0 | 95.0% | 10.0g |
$5774.0 | 2025-03-18 | |
| Enamine | EN300-32795615-1g |
2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride |
2694734-66-0 | 95% | 1g |
$1343.0 | 2023-09-04 | |
| Enamine | EN300-32795615-5g |
2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride |
2694734-66-0 | 95% | 5g |
$3894.0 | 2023-09-04 |
2-(4,4-Dimethylcyclohexyl)propan-1-amine hydrochloride Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-(4,4-Dimethylcyclohexyl)propan-1-amine hydrochloride
2-(4,4-Dimethylcyclohexyl)propan-1-amine Hydrochloride: A Comprehensive Overview
2-(4,4-Dimethylcyclohexyl)propan-1-amine hydrochloride (CAS No. 2694734-66-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMPA-HCl, is a derivative of propan-1-amine and features a unique cyclohexyl moiety with two methyl groups at the 4-position. The hydrochloride salt form of this compound enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.
The chemical structure of 2-(4,4-Dimethylcyclohexyl)propan-1-amine hydrochloride is characterized by its cyclohexane ring with two methyl groups at the 4-position, which imparts unique physical and chemical properties. The presence of the amine group in the propan-1-amine chain further enhances its reactivity and potential for forming complexes with various biological targets. This structural complexity makes it an attractive molecule for studying interactions with receptors, enzymes, and other biomolecules.
In recent years, DMPA-HCl has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes. Research has shown that 2-(4,4-Dimethylcyclohexyl)propan-1-amine hydrochloride can selectively bind to specific GPCRs, potentially modulating their activity and downstream signaling cascades.
A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity and selectivity of DMPA-HCl for several GPCRs. The results indicated that this compound exhibits high affinity for the serotonin receptor 5-HT2A, with a binding constant (Kd) of 0.3 nM. This finding suggests that DMPA-HCl could be a promising lead compound for developing novel treatments for psychiatric disorders such as depression and anxiety.
Beyond its potential as a GPCR modulator, 2-(4,4-Dimethylcyclohexyl)propan-1-amine hydrochloride has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response to injury or infection and is associated with various diseases, including arthritis and inflammatory bowel disease (IBD). A preclinical study conducted by researchers at the University of California demonstrated that DMPA-HCl significantly reduced inflammation in animal models of IBD by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.
The pharmacokinetic properties of DMPA-HCl have also been evaluated to assess its suitability as a therapeutic agent. A study published in the European Journal of Pharmaceutical Sciences in 2020 reported that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability (75%) and a half-life of approximately 8 hours in rats. These characteristics suggest that DMPA-HCl could be administered orally with minimal dosing frequency, enhancing patient compliance.
In addition to its therapeutic potential, 2-(4,4-Dimethylcyclohexyl)propan-1-amine hydrochloride has been used as a tool compound in academic research to investigate the structure-function relationships of various biological systems. Its unique chemical structure allows researchers to probe specific interactions and mechanisms that may not be accessible with other compounds. For example, a study published in the Journal of Biological Chemistry in 2019 utilized DMPA-HCl to elucidate the role of specific amino acid residues in the activation of GPCRs.
The synthesis of DMPA-HCl involves several well-established chemical reactions, making it accessible for large-scale production. The process typically begins with the formation of 4,4-dimethylcyclohexanone from cyclohexanone through alkylation reactions. The resulting ketone is then reduced to form 4,4-dimethylcyclohexanol, which is subsequently converted to the corresponding amine through reductive amination. Finally, the free amine is treated with hydrochloric acid to form the hydrochloride salt.
Safety and toxicity studies have shown that DMPA-HCl is generally well-tolerated at therapeutic doses. However, like any pharmaceutical compound, it may have side effects or interactions with other drugs. Preclinical studies have demonstrated that high doses can cause mild gastrointestinal distress and dizziness in some animal models. Therefore, further clinical trials are necessary to fully evaluate its safety profile in humans.
In conclusion, 2-(4,4-Dimethylcyclohexyl)propan-1-amine hydrochloride (CAS No. 2694734-66-0) is a versatile compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for developing novel treatments for various diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further highlighting its importance in the field.
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